Cas no 2171559-62-7 (4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171559-62-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6122421
• PubChem ID: 165562907
• Update Time: 2025-08-03

4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171559-62-7
• EN300-1543153
• 4-[(3,3-dimethylbutyl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C27H34N2O5/c1-27(2,3)15-16-29(4)25(32)23(13-14-24(30)31)28-26(33)34-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： IMWKRDRLKXRAMO-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(C)CCC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid and Its Significance in Modern Chemical Research

4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171559-62-7, represents a compound of considerable interest in the field of chemical and biomedical research. This molecule, with its intricate structure, has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The compound’s unique chemical architecture, featuring a combination of bulky alkyl groups, carbamoyl functionalities, and a fluorinated aromatic moiety, makes it a promising candidate for further investigation.

The significance of this compound lies in its multifaceted structural features. The presence of 3,3-dimethylbutyl and methyl substituents introduces steric bulk, which can influence the compound’s solubility, bioavailability, and interactions with biological targets. Additionally, the carbamoyl group and the fluorenylmethoxycarbonyl (Fmoc) protecting group are well-established in medicinal chemistry for their role in peptide synthesis and drug development. The amino acid backbone further enhances its potential as a building block for more complex molecules.

Recent advancements in chemical biology have highlighted the importance of such structurally complex molecules in modulating biological pathways. For instance, studies have shown that compounds with similar structural motifs can exhibit potent activity against various disease targets. The fluorene moiety, in particular, has been explored for its ability to enhance molecular recognition and binding affinity in drug-like molecules. This has led to increased interest in derivatives of this class for applications ranging from enzyme inhibition to anticancer therapy.

In the context of drug discovery, the synthesis and characterization of 4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represent a significant step forward. Researchers have leveraged modern synthetic techniques to produce this compound with high purity and yield, enabling further exploration of its biological properties. Preliminary studies suggest that this molecule may exhibit interesting pharmacological effects, making it a valuable tool for investigating novel therapeutic strategies.

The compound’s potential applications extend beyond traditional drug development. Its unique structure makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules. For example, the presence of both carbamoyl and Fmoc groups provides versatile functional handles for further chemical modifications. This flexibility is crucial for designing molecules with tailored properties for specific applications.

Moreover, the field of computational chemistry has played a pivotal role in understanding the behavior of this compound. Advanced computational methods have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These computational studies have provided valuable insights into the compound’s mechanism of action and have guided experimental efforts toward more effective derivatives.

The integration of experimental and computational approaches has been instrumental in advancing our understanding of 4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. This synergy between experimental synthesis and theoretical modeling has accelerated the pace of discovery in this area. As a result, researchers are now better equipped to explore the full potential of this molecule and to develop innovative solutions for complex biomedical challenges.

In conclusion,4-(3,3-dimethylbutyl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS no. 2171559-62-7) represents a fascinating compound with significant implications for modern chemical research. Its unique structural features and potential applications make it a valuable asset in the pursuit of novel therapeutic agents. As our understanding of its properties continues to grow, so too will its role in advancing biomedical science.